1-{1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol

• IUPAC Name: 1-[1-methyl-5-(4-methylphenyl)sulfanyl-3-phenylpyrazol-4-yl]hept-2-yn-1-ol
• InChI: InChI=1S/C24H26N2OS/c1-4-5-6-10-13-21(27)22-23(19-11-8-7-9-12-19)25-26(3)24(22)28-20-16-14-18(2)15-17-20/h7-9,11-12,14-17,21,27H,4-6H2,1-3H3
• InChI Key: OJHJGXYXIWPJJB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC(C1=C(N(N=C1C2=CC=CC=C2)C)SC3=CC=C(C=C3)C)O
• Molecular Formula: C24H26N2OS
• Molecular Weight: 390.5 g/mol

Description

The compound “1-{1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with a methyl group, a phenyl group, and a sulfanyl group that is further substituted with a 4-methylphenyl group.

Scientific Research Applications

• Catalytic Applications : Sulfuric acid derivatives, similar in structure to the compound , have been used as recyclable catalysts for condensation reactions between aromatic aldehydes and 3-methyl-1-phenyl-5-pyrazolone. This process yields alkylmethylene-bis(3-methyl-5-pyrazolones) and has been noted for its efficiency and ability to be reused without loss of catalytic activity (Tayebi et al., 2011).

• Synthetic Chemistry : Various derivatives of 1H-pyrazol-5-ol, which are structurally related to the compound of interest, have been synthesized and characterized. These compounds, including those with arylthio/sulfinyl/sulfonyl groups, have been examined for their biological activities, such as herbicidal and insecticidal properties (Wang et al., 2015).

• Green Chemistry Applications : The use of environmentally friendly biopolymer-based solid acid catalysts, such as cellulose sulfuric acid, in the synthesis of compounds similar to the one , has been explored. This approach is aimed at minimizing operational hazards, environmental pollution, and costs, while achieving high yields and short reaction times (Mosaddegh et al., 2010).

• Pharmacological Research : Some research has been conducted on the pharmacological potential of pyrazole derivatives. For instance, computational and pharmacological evaluations have been performed on novel derivatives for assessing their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

• Crystal Structure Analysis : The crystal structures of related compounds, such as those containing the 1H-pyrazol-4-yl group, have been analyzed to understand their molecular interactions and properties. These studies provide insights into the hydrogen bonding patterns and molecular geometries of these compounds (Portilla et al., 2007).

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on the specific context in which it is used.